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Compound of Interest

Compound Name: 4-Cyanoindole

Cat. No.: B094445 Get Quote

Introduction

4-Cyanoindole is a heterocyclic aromatic compound that has garnered significant interest

within the scientific community, particularly in the fields of chemical biology and drug

development. Its unique photophysical properties, once incorporated into other molecules,

make it a valuable tool for investigating biological systems. This technical guide provides an in-

depth overview of 4-Cyanoindole, including its chemical properties, key experimental protocols

for its application, and its role as a fluorescent probe.

Core Properties of 4-Cyanoindole
4-Cyanoindole is a solid, off-white to pale brown powder at room temperature. Its fundamental

chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 16136-52-0 [1][2][3][4]

Molecular Formula C₉H₆N₂ [1][2][3][4]

Molecular Weight 142.16 g/mol [1][2][3][5]

Synonyms Indole-4-carbonitrile [2][6]

Melting Point 117-121 °C [1][2][3]

Boiling Point 350.0 ± 15.0 °C (Predicted) [3]

Solubility Soluble in water [1][3]

Appearance
White to Orange to Tan

Powder
[1]

Applications in Research and Drug Development
4-Cyanoindole serves as a crucial reagent in chemical synthesis. It is a precursor for the

synthesis of various biologically active molecules, including beta-3 agonists, calcium receptor

modulators, and tryptophan dioxygenase inhibitors, which have immunomodulatory effects.[6]

Furthermore, derivatives of 4-cyanoindole have been investigated as highly selective partial

agonists for the dopamine D₄ receptor, a promising target for treating neuropsychiatric

disorders.[7]

The most prominent application of 4-Cyanoindole is in the development of fluorescent probes.

When incorporated into nucleosides, such as in 4-cyanoindole-2'-deoxyribonucleoside (4CIN),

it becomes a highly efficient fluorophore.[8][9] These fluorescent analogues are instrumental in

studying DNA structure, dynamics, and interactions with proteins.[10] 4CIN exhibits a high

quantum yield and its fluorescence can be selectively excited without interference from

aromatic amino acids, making it an excellent tool for biological spectroscopy and microscopy.[2]

[10]

Experimental Protocols
The true utility of 4-Cyanoindole in a research setting is demonstrated through its chemical

synthesis into fluorescent nucleoside analogues. The following are summaries of key
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experimental protocols.

Synthesis of 4-cyanoindole-2ʹ-deoxyribonucleoside
(4CIN) and its Phosphoramidite
This protocol begins with commercially available 4-Cyanoindole, which is coupled with 3,5-di-

O-toluoyl-α-1-chloro-2-deoxy-D-ribofuranose. Following the coupling reaction, the toluoyl

protecting groups are removed using a base to yield 4CIN. For incorporation into DNA using

automated synthesis, 4CIN is further processed by protecting the 5'-hydroxyl group with a

dimethoxytrityl (DMT) group, followed by a reaction to add a phosphoramidite group to the 3'-

hydroxyl position.[1] The overall synthesis can be achieved in four steps with a 35% overall

yield.[9]

Synthesis of 4-cyanoindole-ribonucleoside (4CINr)
The synthesis of the ribonucleoside analogue of 4CIN starts with D-ribose. The 2'- and 3'-

hydroxyl groups are first protected as an acetonide, and the 5'-hydroxyl group is protected with

a tert-Butyldimethylsilyl (TBS) group. The resulting compound is then chlorinated at the 1'-

position. This chlorinated ribose is subsequently coupled with 4-Cyanoindole. The final step

involves the removal of all protecting groups with trifluoroacetic acid (TFA) to yield 4CINr.[1]

Synthesis of 4-cyanoindole-2ʹ-deoxyribonucleoside-5ʹ-
triphosphate (4CIN-TP)
This protocol starts with the previously synthesized 4-cyanoindole-2ʹ-deoxyribonucleoside

(4CIN). The synthesis proceeds through a phosphonate precursor to yield the final 5'-

triphosphate product. This multi-step process results in an overall yield of approximately 2%.[1]

4CIN-TP can then be used in enzymatic assays to be incorporated into DNA by DNA

polymerases.[1]

Visualizing Synthesis and Application
The following diagrams illustrate the workflow for the synthesis of 4-Cyanoindole derivatives

and a conceptual representation of their application.
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Synthesis Workflow

4-Cyanoindole

Coupling Reaction

Protected Ribose/Deoxyribose

4CIN / 4CINr

Further Modification (e.g., Phosphoramidite, Triphosphate)

4CIN-Phosphoramidite / 4CIN-TP

Click to download full resolution via product page

A simplified workflow for the synthesis of 4-Cyanoindole nucleoside analogs.
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Application in Studying Biomolecular Interactions

DNA labeled with 4CIN

Binding Event

Target Protein

Change in Fluorescence Signal

Data Analysis (e.g., Binding Affinity)

Click to download full resolution via product page

Conceptual workflow for using 4CIN-labeled DNA to study protein-DNA interactions.

Signaling Pathways
Currently, there is no direct evidence to suggest that 4-Cyanoindole or its simple derivatives

are direct modulators of specific intracellular signaling pathways. Their primary and well-

documented role in a biological context is as a biophysical probe to study the structure,

dynamics, and interactions of biomolecules like DNA and proteins.[10] The fluorescence of its

nucleoside derivatives is sensitive to the local environment, which allows researchers to infer

information about binding events and conformational changes.[10]

Safety Information
4-Cyanoindole is classified as harmful if swallowed and causes skin and serious eye irritation.

It may also cause an allergic skin reaction and respiratory irritation. Appropriate personal

protective equipment, including gloves, eye protection, and a dust mask, should be used when

handling this compound.[2][4]
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Conclusion
4-Cyanoindole is a versatile chemical compound with significant applications in biomedical

research and drug discovery. While its direct biological activity is limited, its utility as a

precursor for sophisticated fluorescent probes makes it an invaluable tool for scientists. The

ability to synthesize derivatives like 4CIN and incorporate them into nucleic acids provides a

powerful method for investigating the intricate molecular interactions that govern biological

processes. As research techniques continue to advance, the applications for 4-Cyanoindole
and its derivatives are likely to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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